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Compound of Interest

Compound Name: Quizalofop

Cat. No.: B1680410 Get Quote

For researchers and scientists at the forefront of agricultural biotechnology and crop protection,

the quest for enhanced weed management strategies is perpetual. Quizalofop, a potent

acetyl-CoA carboxylase (ACCase) inhibitor, is a widely utilized herbicide for controlling grass

weeds. However, the complexity of weed populations often necessitates the use of herbicide

mixtures to broaden the spectrum of control. This guide provides a comprehensive comparison

of the synergistic and antagonistic effects of Quizalofop when combined with other herbicides,

supported by experimental data and detailed protocols to aid in research and development.

Understanding Herbicide Interactions
When herbicides are combined, their interaction can be synergistic, antagonistic, or additive. A

synergistic interaction occurs when the combined effect of the two herbicides is greater than

the sum of their individual effects. Conversely, an antagonistic interaction results in a combined

effect that is less than the sum of their individual effects. An additive effect is where the

combined effect is equal to the sum of the individual effects. The most common method for

quantifying these interactions is the Colby method.

Experimental Protocol: The Colby Method
The Colby method is a widely accepted mathematical approach to determine the nature of

herbicide interactions. The expected effect of a herbicide combination is calculated based on

the efficacy of each herbicide applied alone.

Formula for Expected Efficacy (E):
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E = X + Y - (XY/100)

Where:

X is the percentage of weed control from herbicide A.

Y is the percentage of weed control from herbicide B.

If the observed weed control from the herbicide mixture is significantly higher than the

calculated expected value (E), the interaction is synergistic. If it is significantly lower, the

interaction is antagonistic. If the observed value is similar to the expected value, the interaction

is additive.

Key Experimental Findings: Quizalofop in
Combination
Numerous studies have investigated the efficacy of Quizalofop in tank-mixes with other

herbicides. The results often vary depending on the partner herbicide, target weed species,

application rates, and environmental conditions. Below is a summary of key findings from

various studies.

Quizalofop and ALS Inhibitors (e.g., Halosulfuron)
Antagonism is frequently reported when Quizalofop is mixed with acetolactate synthase (ALS)

inhibiting herbicides.

Experimental Data Summary: Quizalofop + Halosulfuron for Barnyardgrass Control[1]
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Treatment
Application
Rate (g ai/ha)

Observed
Control (%)

Expected
Control (%)

Interaction

Quizalofop 120 98 - -

Halosulfuron +

Thifensulfuron
53 0 - -

Quizalofop +

Halosulfuron +

Thifensulfuron

120 + 53 89 98 Antagonistic

Halosulfuron +

Thifensulfuron
34 0 - -

Quizalofop +

Halosulfuron +

Thifensulfuron

120 + 34 96 98 Neutral

Data adapted from a field study conducted in 2017 and 2018. Control was visually assessed 28

days after treatment.

Experimental Protocol: A field study was conducted to evaluate the impact of reduced rates of

halosulfuron on quizalofop activity. The experiment was laid out in a randomized complete

block design. Herbicide treatments were applied to barnyardgrass at the 3- to 4-leaf stage.

Visual weed control was assessed at 14 and 28 days after treatment (DAT) on a scale of 0%

(no control) to 100% (complete control). The expected response was calculated using the

Colby method.

Quizalofop and Photosystem II Inhibitors (e.g., Propanil)
The combination of Quizalofop with photosystem II inhibitors like propanil has also been

shown to result in antagonism.

Experimental Data Summary: Quizalofop + Propanil for Weedy Rice and Barnyardgrass

Control[2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1680410?utm_src=pdf-body
https://www.benchchem.com/product/b1680410?utm_src=pdf-body
https://www.benchchem.com/product/b1680410?utm_src=pdf-body
https://www.benchchem.com/product/b1680410?utm_src=pdf-body
https://peptechbio.com/products/propanil-80-df-herbicide-manufacturer/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weed
Species

Quizalofop
(g ai/ha)

Propanil (g
ai/ha)

Observed
Control (%)

Expected
Control (%)

Interaction

Weedy Rice 120 0 95 - -

Weedy Rice 0 3360 0 - -

Weedy Rice 120 + 3360 75 95 Antagonistic

Barnyardgras

s
120 0 98 - -

Barnyardgras

s
0 3360 0 - -

Barnyardgras

s
120 + 3360 38 98 Antagonistic

Data from a study observing the interactions of contact herbicides mixed with quizalofop.

Visual control was assessed 14 days after initial treatment.

Experimental Protocol: Field studies were conducted to evaluate the interaction of quizalofop
mixed with propanil. Treatments were applied to weedy rice and barnyardgrass at the 3- to 4-

leaf stage. Visual assessments of weed control were made at various intervals after treatment.

The Colby method was used to determine the nature of the interaction.

Quizalofop and Synthetic Auxins (e.g., Florpyrauxifen-
benzyl)
In contrast to the antagonism often seen with ALS and photosystem II inhibitors, some

combinations have shown neutral or even synergistic effects. A study evaluating Quizalofop-p-

ethyl with florpyrauxifen-benzyl demonstrated effective broad-spectrum weed control.[3]

Experimental Data Summary: Quizalofop-p-ethyl + Florpyrauxifen-benzyl[3]
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Weed Species
Quizalofop-p-
ethyl (g ai/ha)

Florpyrauxifen
-benzyl (g
ai/ha)

Observed
Control (%)

Interaction

Aeschynomene

denticulata
120 30 ≥ 90 Neutral

Cyperus iria 120 30 ≥ 90 Neutral

Echinochloa

crus-galli
120 30 ≥ 90 Neutral

Weedy Rice

(Oryza spp.)
120 30 ≥ 90 Neutral

Results from greenhouse experiments evaluated at 42 days after initial treatment. The study

concluded a neutral effect, with the combination providing excellent control across multiple

weed species.

Experimental Protocol: Greenhouse experiments were conducted using a two-factor factorial

design. Herbicides were applied to various weed species at the 2-3 leaf stage. Weed control

and shoot dry weight were evaluated 42 days after the initial treatment. The Colby method was

used to compare the observed results with the expected additive effect.

Visualizing Herbicide Interactions and Mechanisms
To better understand the complex processes involved in herbicide synergy and antagonism, the

following diagrams illustrate the experimental workflow for assessing these interactions and the

signaling pathways affected by the herbicides.
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Experimental workflow for assessing herbicide synergy.
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Quizalofop (ACCase Inhibitor) Halosulfuron (ALS Inhibitor) Propanil (Photosystem II Inhibitor) Florpyrauxifen-benzyl (Synthetic Auxin)

Quizalofop

Acetyl-CoA Carboxylase (ACCase)

Inhibits

Fatty Acid Synthesis

Cell Membrane Integrity

Weed Growth

Disruption leads to death

Halosulfuron

Acetolactate Synthase (ALS)

Inhibits

Branched-Chain Amino Acid
(Val, Leu, Ile) Synthesis

Protein Synthesis & Growth

Inhibition leads to death

Propanil

Photosystem II (PSII)

Inhibits

Electron Transport Chain

ATP & NADPH Production

Cessation leads to death

Florpyrauxifen-benzyl

Auxin Receptors

Mimics Auxin

Altered Gene Expression

Uncontrolled Cell Division & Elongation

Leads to death

Click to download full resolution via product page

Simplified signaling pathways of Quizalofop and potential partner herbicides.
Logical relationship of herbicide interaction outcomes.

Conclusion
The synergistic and antagonistic effects of Quizalofop with other herbicides are a critical

consideration for developing effective and sustainable weed management programs. While

antagonism is a common challenge, particularly with ALS and photosystem II inhibitors, careful

selection of tank-mix partners, such as certain synthetic auxins, can lead to neutral or even

beneficial interactions. Furthermore, strategies such as adjusting application rates and

sequential applications can sometimes mitigate antagonism. The experimental protocols and

data presented in this guide offer a foundation for researchers to build upon, fostering the
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development of innovative herbicide formulations and integrated weed management strategies

that maximize efficacy while minimizing negative interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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